Cas no 77199-00-9 (Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-)

• Product Name: Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-
• CAS No: 77199-00-9
• MF: C₁₆H₁₉NO₄S
• MW: 321.391363382339
• MDL: MFCD00169897
• CID: 1783704
• PubChem ID: 748770
• Update Time: 2025-06-14

Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-
• HMS2331G21
• MFCD00169897
• SCHEMBL5960056
• N-[2-(3,4-dimethoxyphenyl)ethyl]benzenesulfonamide
• DTXSID201229700
• CHEMBL258316
• Oprea1_542730
• STK126495
• MLS000061226
• SMR000070096
• N-(3,4-dimethoxyphenethyl)benzenesulfonamide
• MS-6021
• CS-0326419
• Oprea1_543918
• (2-(3,4-DIMETHOXYPHENYL)ETHYL)(PHENYLSULFONYL)AMINE
• 77199-00-9
• AKOS000608501
• SR-01000496752-1
• SR-01000496752

• MDL： MFCD00169897
• Inchi： 1S/C16H19NO4S/c1-20-15-9-8-13(12-16(15)21-2)10-11-17-22(18,19)14-6-4-3-5-7-14/h3-9,12,17H,10-11H2,1-2H3
• InChI Key： SIKXOAQIYJWILF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCC1C=CC(=C(C=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 321.10357
• Monoisotopic Mass: 321.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 478.7±55.0 °C at 760 mmHg
• Flash Point: 243.3±31.5 °C
• PSA: 64.63
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)ethyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-

Recent Advances in the Study of Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)ethyl]- (CAS: 77199-00-9)

Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)ethyl]- (CAS: 77199-00-9) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a modulator of various biological targets. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The compound's structure, featuring a benzenesulfonamide core with a 3,4-dimethoxyphenethyl substituent, suggests its potential as a scaffold for designing novel bioactive molecules. Recent synthetic approaches have optimized the yield and purity of 77199-00-9, enabling more extensive pharmacological evaluations. Advanced techniques such as microwave-assisted synthesis and green chemistry protocols have been employed to enhance efficiency and sustainability.

Pharmacological studies have identified Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)ethyl]- as a promising candidate for targeting enzymes involved in inflammatory and neurodegenerative pathways. In vitro assays demonstrate its inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and epilepsy. Additionally, molecular docking studies suggest high affinity for other key targets, including kinases and G-protein-coupled receptors.

Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models of neuroinflammation and pain have shown significant reductions in pathological markers following treatment with 77199-00-9. These findings are supported by pharmacokinetic data indicating good bioavailability and blood-brain barrier penetration, making it a viable candidate for central nervous system disorders.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research is focused on structural modifications to enhance its pharmacological profile. Collaborative efforts between academic and industrial researchers are underway to advance this compound through preclinical development.

In conclusion, Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)ethyl]- (CAS: 77199-00-9) represents a versatile and promising molecule in medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications warrant further investigation. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.